Cas no 351528-80-8 (6-fluoro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6-fluoro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 351528-80-8
• MF: C₈H₅FO₂
• MW: 152.122505903244
• MDL: MFCD09743984
• CID: 304050
• PubChem ID: 18354312
• Update Time: 2025-10-30

6-fluoro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-Benzofuranone
• 6-Fluorobenzofuran-3(2H)-one
• 3(2H)-Benzofuranone,6-fluoro-
• 6-fluoro-1-benzofuran-3-one
• 6-Fluoro-3(2H)-benzofuranone
• 2,3-Dihydro-6-fluoro-3-oxobenzo[b]furan
• 3(2H)-BENZOFURANONE,6-FLUORO
• 6-Fluoro-1-benzofuran-3(2H)-one
• 6-fluoro-2-hydrobenzo[b]furan-3-one
• 6-FLUOROBENZO[B]FURAN-3(2H)-ONE
• 6-fluoro-benzofuran-3-one
• 6-Fluoro-2,3-dihydrobenzofuran-3-one
• 6-Fluorobenzofuran-3-one
• 3(2H)-BENZOFURANONE, 6-FLUORO-
• 6-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• PubChem17996
• 6-fluoranyl-1-benzofuran-3-one
• HMVCMGNATCYFFY-UHFFFAOYSA-N
• SBB068538
• TRA0096984
• AS06460
• AB51227
• SY011535
• 6-FLUOROBENZO[B]FUR
• FT-0658272
• Z1198221984
• SB36778
• A809920
• 351528-80-8
• DTXSID40593042
• PS-6762
• SCHEMBL1924055
• MFCD09743984
• EN300-182175
• AKOS006331874
• CS-0105957
• 6-Fluoro-1-benzofuran-3(2H)-one, 2,3-Dihydro-6-fluoro-3-oxobenzo[b]furan
• DB-350434
• 6-fluoro-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD09743984
• Inchi： 1S/C8H5FO2/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-3H,4H2
• InChI Key： HMVCMGNATCYFFY-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(COC=2C=1)=O

Computed Properties

• Exact Mass: 152.02700
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 261.7±40.0℃ at 760 mmHg
• Flash Point: 145.6±26.9 °C
• PSA: 26.30000
• LogP: 1.40080
• Vapor Pressure: No data available

6-fluoro-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-fluoro-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 6-Fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 351528-80-8)

6-Fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 351528-80-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoro substituent on the benzofuran scaffold enhances its bioactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds like 6-fluoro-2,3-dihydro-1-benzofuran-3-one has surged, driven by their applications in medicinal chemistry. The compound's ability to modulate electronic and steric properties makes it a versatile building block. A common query among scientists is, "What are the synthetic routes for 6-fluoro-2,3-dihydro-1-benzofuran-3-one?" The answer lies in multi-step organic transformations, often involving fluorination of precursor molecules under controlled conditions.

The benzofuran core of this compound is a privileged structure in drug design, known for its stability and ability to interact with biological targets. With the rise of AI-driven drug discovery, computational studies have highlighted the potential of 6-fluoro-2,3-dihydro-1-benzofuran-3-one as a scaffold for virtual screening. This aligns with the growing trend of integrating machine learning to identify novel bioactive molecules, a topic frequently searched in scientific databases.

Another area of interest is the compound's role in green chemistry. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis methods for fluorinated benzofuran derivatives. Questions like "How to optimize the yield of 6-fluoro-2,3-dihydro-1-benzofuran-3-one?" often lead to discussions on catalytic fluorination and solvent-free reactions. These advancements are critical for reducing environmental impact while maintaining high efficiency.

Analytical characterization of 6-fluoro-2,3-dihydro-1-benzofuran-3-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for its application in high-value research. The compound's CAS No. 351528-80-8 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

In summary, 6-fluoro-2,3-dihydro-1-benzofuran-3-one represents a promising candidate for diverse scientific applications. Its fluorinated benzofuran structure offers a balance of reactivity and stability, making it a focal point in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.